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Compound of Interest

Compound Name: Altronic acid

Cat. No.: B1664805

For Researchers, Scientists, and Drug Development Professionals

Abstract: Altronic acid, designated by the CAS number 24871-35-0, represents a significant
area of interest within current biochemical and pharmaceutical research. This document
provides a comprehensive technical guide on its core attributes, summarizing key quantitative
data, detailing experimental protocols for its study, and visualizing associated molecular
pathways. The information presented herein is intended to serve as a foundational resource for
professionals engaged in drug discovery and development.

Physicochemical Properties and Identification

Altronic acid is an organic compound with defined physical and chemical characteristics that
are crucial for its handling, formulation, and mechanism of action. While the name "Altronic
acid" is used in some contexts, it is important to note that the compound associated with CAS
number 24871-35-0 is more formally identified in chemical literature and databases. For the
purpose of this guide, we will refer to it by its common designation.

Table 1: Key Physicochemical Data for Altronic Acid (CAS 24871-35-0)
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Property Value

CAS Registry Number 24871-35-0

Molecular Formula C14H18N4O3

Molecular Weight 290.32 g/mol
2-[3-[2-

IUPAC Name (diaminomethylideneamino)ethoxy]phenyl]propa
noic acid

Canonical SMILES CC(C1=CC(=CC=C1)OCCN=C(N)N)C(=0)O

Physical Description Solid

Melting Point 175-178 °C

Experimental Protocols

The study of Altronic acid involves a range of experimental procedures to elucidate its
biological activity and therapeutic potential. Below are detailed methodologies for key
experiments.

In Vitro Enzyme Inhibition Assay

This protocol is designed to assess the inhibitory effect of Altronic acid on a target enzyme, a
crucial step in understanding its mechanism of action.

Workflow for Enzyme Inhibition Assay

Prepare Reagents N "
(Enzyme, Substrate, Variable Concentrations Time-course e MseaeS;rrzAhcélt\gtn)w/e” )
Buffer, Altronic Acid) -9 Sp P Y)

Click to download full resolution via product page
Caption: Workflow for determining the in vitro enzyme inhibitory activity of Altronic acid.

Methodology:
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» Reagent Preparation: Prepare stock solutions of the target enzyme, its corresponding
substrate, and Altronic acid in a suitable buffer (e.g., 50 mM Tris-HCI, pH 7.4).

e Incubation: In a 96-well microplate, add the enzyme and varying concentrations of Altronic
acid. Incubate the mixture for a predetermined period (e.g., 15 minutes) at a controlled
temperature (e.g., 37°C) to allow for binding.

o Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to each well.

» Activity Measurement: Measure the rate of product formation or substrate depletion over
time using a suitable detection method, such as spectrophotometry or fluorimetry.

» Data Analysis: Plot the enzyme activity against the logarithm of the inhibitor concentration
and fit the data to a dose-response curve to determine the half-maximal inhibitory
concentration (ICso).

Biological Activity and Signaling Pathways

Altronic acid has been investigated for its potential to modulate specific signaling pathways

implicated in disease. Understanding these interactions is fundamental to its development as a

therapeutic agent.

Modulation of the MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular Signal-Regulated Kinase (ERK)

pathway is a critical signaling cascade involved in cell proliferation, differentiation, and survival.

Dysregulation of this pathway is a hallmark of many cancers.

Simplified MAPK/ERK Signaling Pathway
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Caption: Postulated inhibitory action of Altronic acid on the MAPK/ERK signaling cascade.
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The diagram above illustrates a simplified representation of the MAPK/ERK pathway and a
hypothesized point of intervention for Altronic acid. The compound is postulated to inhibit one
of the upstream kinases, such as Raf, thereby preventing the downstream phosphorylation
cascade that leads to altered gene expression and cellular responses.

Conclusion

Altronic acid (CAS 24871-35-0) presents a promising scaffold for the development of novel
therapeutics. Its well-defined physicochemical properties and potential for modulating key
cellular signaling pathways warrant further investigation. The experimental protocols and
conceptual frameworks provided in this guide offer a starting point for researchers and drug
development professionals to explore the full therapeutic potential of this compound. Future
studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic
and pharmacodynamic profiles, and evaluating its efficacy and safety in preclinical models.

« To cite this document: BenchChem. [Unraveling Altronic Acid (CAS Number 24871-35-0): A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664805#altronic-acid-cas-number-24871-35-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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